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Introduction

Sodium octanoate, the sodium salt of octanoic acid (also known as caprylic acid), is a
medium-chain fatty acid (MCFA) that plays a significant role in various biological processes. It
is a naturally occurring compound found in sources such as coconut oil and mammalian milk.[1]
In the pharmaceutical and biotechnology industries, sodium octanoate is widely utilized as a
stabilizer for protein formulations, particularly for human serum albumin, to protect against
thermal denaturation and aggregation.[2] Beyond its role as an excipient, sodium octanoate
exhibits a range of biochemical activities, including influencing cellular metabolism, modulating
signaling pathways, and impacting inflammatory responses. This technical guide provides a
comprehensive overview of the core biochemical properties of sodium octanoate, presenting
guantitative data, detailed experimental protocols, and visual representations of its
mechanisms of action to support research and drug development efforts.

Physicochemical Properties

Sodium octanoate is a white to off-white crystalline powder with a characteristic odor.[3] It is
readily soluble in water and its aqueous solutions are alkaline.[3] A summary of its key
physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Sodium Octanoate
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Property Value Reference(s)
Molecular Formula CsHisNaO:2 [3]
Molecular Weight 166.19 g/mol [3]
CAS Number 1984-06-1 [3]
Appearance White to off-white powder [3]
Solubility in Water 50 mg/mL (clear solution) [3]
pH (100 g/L in H20 at 20°C) 8.0-10.5 [3]
Melting Point ~245 °C (decomposes) [3]
LogP (octanol/water) 3;2)6 (at 23.9°C and pH 7- [3]

Biochemical Functions and Mechanisms of Action
Metabolism and Bioenergetics

As a medium-chain fatty acid, octanoate is rapidly absorbed from the gastrointestinal tract and
transported directly to the liver via the portal vein.[1][4] Unlike long-chain fatty acids, its cellular
uptake and mitochondrial entry are independent of the carnitine shuttle system, allowing for
rapid [3-oxidation.[4]

The initial step in octanoate metabolism is its activation to octanoyl-CoA by acyl-CoA
synthetase.[5] This reaction is ATP-dependent. The octanoyl-CoA then undergoes [3-oxidation
within the mitochondria, a cyclical process that shortens the fatty acid chain by two carbons in
each cycle, generating acetyl-CoA, NADH, and FADH:. The acetyl-CoA can then enter the citric
acid cycle for further oxidation and ATP production.[1]

Table 2: Enzyme Kinetic Parameters for Octanoate Metabolism
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Organism/T  Reference(s
Enzyme Substrate Km Vmax .
issue )
Acyl-CoA 0.75 nmol/mg  Rat Intestinal
Octanoate 200 pM o [5]
Synthetase protein/min Mucosa
Acyl-CoA 3.76 nmol/mg  Rat Intestinal
Octanoate 3mM - [5]
Synthetase protein/min Mucosa
ATP (with 200 ,
Acyl-CoA 0.80 nmol/mg  Rat Intestinal
UM 5.0 mM o [5]
Synthetase protein/min Mucosa
Octanoate)
ATP (with 3 _
Acyl-CoA 10 nmol/mg Rat Intestinal
mM 14.2 mM o [5]
Synthetase protein/min Mucosa
Octanoate)

Note: The biphasic kinetics observed for acyl-CoA synthetase with octanoate as a substrate
suggest the presence of at least two enzyme isoforms or binding sites with different affinities.

The metabolic fate of octanoate is illustrated in the following workflow diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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